Cas no 1511301-60-2 (3-(bromomethyl)-1-methanesulfonylpyrrolidine)
3-(bromomethyl)-1-methanesulfonylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(bromomethyl)-1-methanesulfonylpyrrolidine
- 3-(Bromomethyl)-1-(methylsulfonyl)pyrrolidine
-
- MDL: MFCD23964214
- Inchi: 1S/C6H12BrNO2S/c1-11(9,10)8-3-2-6(4-7)5-8/h6H,2-5H2,1H3
- InChI Key: UVAXGOTXAJOQSC-UHFFFAOYSA-N
- SMILES: N1(S(C)(=O)=O)CCC(CBr)C1
3-(bromomethyl)-1-methanesulfonylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM425343-250mg |
3-(bromomethyl)-1-methanesulfonylpyrrolidine |
1511301-60-2 | 95%+ | 250mg |
$576 | 2023-01-01 | |
| Chemenu | CM425343-500mg |
3-(bromomethyl)-1-methanesulfonylpyrrolidine |
1511301-60-2 | 95%+ | 500mg |
$892 | 2023-01-01 | |
| Chemenu | CM425343-1g |
3-(bromomethyl)-1-methanesulfonylpyrrolidine |
1511301-60-2 | 95%+ | 1g |
$1137 | 2023-01-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1694645-100mg |
3-(Bromomethyl)-1-(methylsulfonyl)pyrrolidine |
1511301-60-2 | 98% | 100mg |
¥3675 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1694645-250mg |
3-(Bromomethyl)-1-(methylsulfonyl)pyrrolidine |
1511301-60-2 | 98% | 250mg |
¥4704 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1694645-500mg |
3-(Bromomethyl)-1-(methylsulfonyl)pyrrolidine |
1511301-60-2 | 98% | 500mg |
¥8400 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1694645-1g |
3-(Bromomethyl)-1-(methylsulfonyl)pyrrolidine |
1511301-60-2 | 98% | 1g |
¥8232 | 2023-04-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01038970-1g |
3-(Bromomethyl)-1-methanesulfonylpyrrolidine |
1511301-60-2 | 95% | 1g |
¥5180.0 | 2023-04-01 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB012808798-1g |
3-(bromomethyl)-1-methanesulfonylpyrrolidine |
1511301-60-2 | 95+% | 1g |
¥8552.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB012808798-5g |
3-(bromomethyl)-1-methanesulfonylpyrrolidine |
1511301-60-2 | 95+% | 5g |
¥22876.00 | 2023-09-15 |
3-(bromomethyl)-1-methanesulfonylpyrrolidine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-(bromomethyl)-1-methanesulfonylpyrrolidine
Introduction to 3-(bromomethyl)-1-methanesulfonylpyrrolidine (CAS No. 1511301-60-2)
3-(bromomethyl)-1-methanesulfonylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1511301-60-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, featuring a unique structural motif that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both a bromomethyl group and a methanesulfonyl substituent on the pyrrolidine ring endows this compound with distinct reactivity, making it a versatile building block for drug discovery and molecular design.
The bromomethyl moiety, characterized by the formula -CH₂Br, is a highly reactive functional group that readily participates in nucleophilic substitution reactions. This property allows for the facile introduction of various nucleophiles, such as amines, alcohols, and thiols, into the molecular framework. Consequently, 3-(bromomethyl)-1-methanesulfonylpyrrolidine serves as an excellent precursor for constructing more complex structures, including peptidomimetics and heterocyclic compounds. The methanesulfonyl group (-SO₂CH₃), on the other hand, contributes to the compound's solubility in polar solvents and enhances its stability under certain reaction conditions. This dual functionality makes it particularly useful in synthetic chemistry where both electrophilic and nucleophilic reactions are required.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit properties such as kinase inhibition, anti-inflammatory effects, and neuroprotective mechanisms. Among these derivatives, 3-(bromomethyl)-1-methanesulfonylpyrrolidine has emerged as a promising scaffold for developing novel therapeutic agents. Its ability to undergo facile functionalization allows researchers to modify its structure in ways that optimize its biological activity while minimizing potential side effects.
One of the most compelling applications of 3-(bromomethyl)-1-methanesulfonylpyrrolidine is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and infectious disorders. By designing molecules that can disrupt these interactions, researchers aim to develop drugs that can modulate disease pathways effectively. The reactivity of the bromomethyl group enables the attachment of specific ligands that can bind to target proteins, while the methanesulfonyl group helps stabilize the resulting conjugates. This combination has led to several innovative approaches in drug design.
Furthermore, 3-(bromomethyl)-1-methanesulfonylpyrrolidine has been utilized in the development of radiolabeled probes for diagnostic imaging. The bromine atom present in the bromomethyl group facilitates radioisotope labeling, allowing for positron emission tomography (PET) or single-photon emission computed tomography (SPECT) studies. These imaging techniques are invaluable tools for visualizing biological processes in vivo and have revolutionized early detection and monitoring of diseases. The structural integrity and reactivity of this compound make it an ideal candidate for generating high-affinity radioligands with minimal background noise.
The synthetic utility of 3-(bromomethyl)-1-methanesulfonylpyrrolidine extends beyond pharmaceutical applications. It has also been employed in materials science, particularly in the development of functional polymers and coatings. The ability to incorporate this compound into polymer backbones allows for the creation of materials with tailored properties, such as enhanced biodegradability or improved mechanical strength. Additionally, its role as a crosslinking agent has been explored in various industrial processes where precise control over molecular architecture is essential.
Recent advancements in computational chemistry have further highlighted the importance of 3-(bromomethyl)-1-methanesulfonylpyrrolidine as a key intermediate. Molecular modeling studies have revealed insights into its interaction with biological targets at an atomic level, providing a foundation for rational drug design. These simulations have helped identify optimal substitution patterns on the pyrrolidine ring that maximize binding affinity and selectivity. Such findings are crucial for accelerating the discovery process and reducing experimental trial-and-error.
The versatility of 3-(bromomethyl)-1-methanesulfonylpyrrolidine is also reflected in its role as a precursor for synthesizing complex natural products. By leveraging its reactivity, chemists have been able to replicate intricate structures found in bioactive molecules from plants and microorganisms. This approach not only aids in understanding natural product biosynthesis but also provides access to novel compounds with potential therapeutic value.
In conclusion,3-(bromomethyl)-1-methanesulfonylpyrrolidine (CAS No. 1511301-60-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable it to serve as an effective intermediate in pharmaceutical synthesis, diagnostic imaging, materials science, and beyond. As research continues to uncover new possibilities for this compound,its significance is expected to grow further, driving innovation and progress in various fields.
1511301-60-2 (3-(bromomethyl)-1-methanesulfonylpyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)